Cas no 1166820-42-3 (1-[1-(4-fluorophenyl)-1-methylethyl]-Piperazine)

• Product Name: 1-[1-(4-fluorophenyl)-1-methylethyl]-Piperazine
• CAS No: 1166820-42-3
• MF: C₁₃H₁₉FN₂
• MW: 222.301766633987
• CID: 1100278
• PubChem ID: 67340063
• Update Time: 2025-04-20

1-[1-(4-fluorophenyl)-1-methylethyl]-Piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-fluorophenyl)-1-methylethyl]-Piperazine
• 1-[1-(4-Fluorophenyl)-1-methylethyl]piperazine
• 1-[1-(4-fluorophenyl)-1-methyl-ethyl]piperazine
• 1-[2-(4-fluorophenyl)propan-2-yl]piperazine
• 1166820-42-3
• 1-(2-(4-Fluorophenyl)propan-2-yl)piperazine
• DB-131377
• DTXSID201248897
• NFSLHOAOHYXNJZ-UHFFFAOYSA-N
• SCHEMBL2264702

• Inchi： 1S/C13H19FN2/c1-13(2,16-9-7-15-8-10-16)11-3-5-12(14)6-4-11/h3-6,15H,7-10H2,1-2H3
• InChI Key： NFSLHOAOHYXNJZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)(C)N1CCNCC1

Computed Properties

• Exact Mass: 222.15322678g/mol
• Monoisotopic Mass: 222.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 15.3Ų